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Compound of Interest

Compound Name: Apocynoside I

Cat. No.: B1251418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apocynoside I is a naturally occurring ionone glucoside that has garnered interest within the

scientific community for its potential pharmacological activities. This technical guide provides a

comprehensive overview of the chemical structure and known properties of Apocynoside I,
intended to serve as a valuable resource for researchers and professionals in the fields of

natural product chemistry, pharmacology, and drug development.

Chemical Structure and Physicochemical Properties
Apocynoside I was first isolated from the roasted leaves of Apocynum venetum L. and has

also been identified in Spatholobus littoralis. Its structure was elucidated through chemical and

physicochemical analyses, including nuclear magnetic resonance (NMR) spectroscopy.[1]

Table 1: Physicochemical Properties of Apocynoside I
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Property Value Reference

Molecular Formula C₁₉H₃₀O₈ [1]

Molecular Weight 386.44 g/mol [1]

IUPAC Name

(2E,4R)-4-[(1R,6R)-1-hydroxy-

2,2,6-trimethyl-7-

oxabicyclo[4.1.0]hept-3-en-3-

yl]-3-buten-2-ol; D-glucose

CAS Number 358721-31-0

Appearance Colorless powder [1]

Biological and Pharmacological Properties
The biological activities of Apocynoside I are an emerging area of research. Preliminary

studies and the activities of the plant extracts from which it is derived suggest potential

antioxidant and other pharmacological effects.

Antioxidant Activity
Extracts of Apocynum venetum containing Apocynoside I have demonstrated antioxidant

properties.[2] While specific studies quantifying the antioxidant capacity of isolated

Apocynoside I are limited, its chemical structure, featuring hydroxyl groups, suggests it may

possess radical scavenging capabilities.

Table 2: Reported Biological Activities of Plant Extracts Containing Apocynoside I

Activity Plant Source Assay Observations Reference

Antioxidant
Apocynum

venetum

DPPH radical

scavenging

Extracts showed

strong

scavenging

activity.

[2]

Experimental Protocols
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Detailed experimental protocols are crucial for the replication and advancement of research.

The following sections outline the methodologies for the isolation and potential biological

evaluation of Apocynoside I.

Isolation and Purification of Apocynoside I
The following is a general procedure based on the initial isolation of Apocynoside I from

Apocynum venetum.[1]

Workflow for Isolation and Purification
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Roasted leaves of Apocynum venetum

Extraction with MeOH

Partition with n-hexane, EtOAc, and n-BuOH

Silica gel column chromatography of EtOAc extract

ODS column chromatography

Preparative HPLC

Apocynoside I
 

RAW 264.7 macrophages

Seed cells in 96-well plates

Pre-treat with Apocynoside I

Stimulate with LPS

Incubate for 24 hours

Collect supernatant

Add Griess reagent

Measure absorbance at 540 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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